methyl 2-[5-cyano-3-methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl]-3-thiophenecarboxylate

• IUPAC Name: methyl 2-(5-cyano-3-methyl-2,4-dioxopyrimidin-1-yl)thiophene-3-carboxylate
• InChI: InChI=1S/C12H9N3O4S/c1-14-9(16)7(5-13)6-15(12(14)18)10-8(3-4-20-10)11(17)19-2/h3-4,6H,1-2H3
• InChI Key: WCVAKMCSXUTXEC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN(C1=O)C2=C(C=CS2)C(=O)OC)C#N
• Molecular Formula: C12H9N3O4S
• Molecular Weight: 291.28 g/mol
• Solubility: >43.7 [ug/mL] (The mean of the results at pH 7.4)

Description

“Methyl 2-[5-cyano-3-methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl]-3-thiophenecarboxylate” is a chemical compound. It’s part of a series of pyrano[2,3-d]pyrimidine-2,4-dione analogues that have been synthesized as potential inhibitors against PARP-1.

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. The synthesized compounds were evaluated for their inhibitory activity towards PARP-1 and examined for their anti-proliferative activity against MCF-7 and HCT116 human cancer cell lines.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. The structure was established based on spectral data, elemental analyses, and alternative synthetic routes.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. The reactions were carefully controlled to ensure the correct formation of the desired product.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including the compound , have shown promising antiviral properties. For instance:

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Antimicrobial Activity

The compound has also demonstrated antimicrobial effects:

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Other Biological Activities

Beyond antiviral and antimicrobial effects, indole derivatives possess various other biological activities:

Mechanism of Action

This compound acts as an inhibitor of PARP-1, a protein involved in DNA repair damage. By inhibiting PARP-1, the compound can compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death.